![molecular formula C6H7ClF3N3O2 B1528254 2-(4-Amino-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid hydrochloride CAS No. 1442093-18-6](/img/structure/B1528254.png)
2-(4-Amino-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid hydrochloride
Overview
Description
The compound “2-(4-Amino-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid hydrochloride” is a derivative of pyrazole, which is a type of heterocyclic aromatic organic compound. The trifluoromethyl group (CF3) is a common functional group in organic chemistry, known for its high electronegativity .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would likely be influenced by the presence of the trifluoromethyl group, which is known for its high electronegativity .Scientific Research Applications
Synthesis and Characterization
- A series of 1,3,5-triaryl-2-pyrazolines were synthesized by reacting 4-alkoxychalcones with hydrazine derivatives, demonstrating the compound's utility in creating fluorescent molecules with potential applications in optical materials and sensors (Hasan, Abbas, & Akhtar, 2011).
Cyclization Reactions
- Divergent cyclization reactions involving 2-(5-amino-4-carbamoyl-1H-pyrazol-3-yl) acetic acids with various electrophiles have been studied, revealing the compound's versatility in generating a range of bicyclic heterocycles. These reactions are highly sensitive to the nature of the reagents and the acidity of the reaction medium, indicating the compound's potential in synthesizing complex heterocyclic structures with specific properties (Smyth et al., 2007).
Metal Ion Binding Studies
- The compound has been utilized to generate ATCUN-like metal ion binding sites by condensation with dipeptides, leading to the synthesis of derivatives with potential applications in coordination chemistry and metal ion sensing (Boa, Crane, Kowalczyk, & Sultana, 2005).
Heterocyclic Compound Synthesis
- The compound's derivatives have been used in the synthesis of new pyrazolo[1,5-a]pyrimidines, demonstrating its utility in creating diverse heterocyclic structures with potential pharmacological activities (Martins et al., 2009).
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-[4-amino-3-(trifluoromethyl)pyrazol-1-yl]acetic acid;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6F3N3O2.ClH/c7-6(8,9)5-3(10)1-12(11-5)2-4(13)14;/h1H,2,10H2,(H,13,14);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOYDTUZVIYLKBP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=NN1CC(=O)O)C(F)(F)F)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7ClF3N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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